Methyl 4-[6-(5-methyl-4-isoxazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl ether

• Molecular Formula: C14H11N5O2S
• Molecular Weight: 313.34 g/mol
• IUPAC Name: 4-[3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-5-methyl-1,2-oxazole
• InChI: InChI=1S/C14H11N5O2S/c1-8-11(7-15-21-8)13-18-19-12(16-17-14(19)22-13)9-3-5-10(20-2)6-4-9/h3-7H,1-2H3
• InChI Key: KUHYYXMSFHTDAM-UHFFFAOYSA-N
• SMILES: CC1=C(C=NO1)C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)OC

Description

Methyl 4-[6-(5-methyl-4-isoxazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl ether is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of triazolothiadiazole derivatives, which have been found to possess various biological activities.

Mechanism of Action

The mechanism of action of Methyl 4-[6-(5-methyl-4-isoxazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl ether is not fully understood. However, it has been suggested that the compound may exert its biological activities through the modulation of different cellular pathways, including the inhibition of enzymes involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
Methyl 4-[6-(5-methyl-4-isoxazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl ether has been shown to exhibit various biochemical and physiological effects. For instance, it has been found to possess anti-inflammatory, anti-cancer, and anti-oxidant activities. Moreover, the compound has been reported to modulate the levels of different cytokines and chemokines, which are involved in the regulation of immune responses.

Advantages and Limitations for Lab Experiments

One of the advantages of using Methyl 4-[6-(5-methyl-4-isoxazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl ether in lab experiments is its ability to exhibit multiple biological activities, making it a versatile compound for different applications. However, one of the limitations of using this compound is its complex synthesis process, which may limit its availability and increase its cost.

Future Directions

There are several future directions for the research and development of Methyl 4-[6-(5-methyl-4-isoxazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl ether. Some of these directions include:
1. Investigation of the compound's potential therapeutic applications in other areas, such as cardiovascular diseases and metabolic disorders.
2. Development of more efficient and cost-effective synthesis methods for the compound.
3. Evaluation of the compound's toxicity and safety profiles in preclinical studies.
4. Investigation of the compound's mechanism of action and its interactions with different cellular pathways.
Conclusion:
In conclusion, Methyl 4-[6-(5-methyl-4-isoxazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl ether is a promising compound for drug development due to its various biological activities. Its complex synthesis process and limited availability may pose some challenges, but its potential therapeutic applications in different areas make it a promising candidate for further research and development.

Synthesis Methods

The synthesis of Methyl 4-[6-(5-methyl-4-isoxazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl ether can be achieved through a multi-step synthetic process. The starting material for the synthesis is 5-methyl-4-isoxazolecarboxylic acid, which is converted into 5-methyl-4-isoxazolyl hydrazine. This intermediate is then reacted with 2-mercapto-1,3,4-triazole to form 6-(5-methyl-4-isoxazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Finally, the target compound is obtained by reacting 6-(5-methyl-4-isoxazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole with 4-bromoanisole in the presence of a base.

Scientific Research Applications

Methyl 4-[6-(5-methyl-4-isoxazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl ether has been found to exhibit various biological activities, making it a promising candidate for drug development. Several studies have investigated its potential therapeutic applications in different areas, including cancer, inflammation, and neurological disorders.